Cas no 946372-69-6 (N-(2-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide)

• Product Name: N-(2-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide
• CAS No: 946372-69-6
• MF: C₁₉H₂₄FN₅O₂
• MW: 373.424567222595
• CID: 6263361
• PubChem ID: 42473655
• Update Time: 2025-10-23

N-(2-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide
• 946372-69-6
• AKOS024648416
• F2442-0503

• Inchi： 1S/C19H24FN5O2/c1-3-12-27-18-13-17(21-14(2)22-18)24-8-10-25(11-9-24)19(26)23-16-7-5-4-6-15(16)20/h4-7,13H,3,8-12H2,1-2H3,(H,23,26)
• InChI Key： SGJWHMNJXPMGEZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(N1CCN(C2C=C(N=C(C)N=2)OCCC)CC1)=O

Computed Properties

• Exact Mass: 373.19140319g/mol
• Monoisotopic Mass: 373.19140319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(2-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide

Research Brief on N-(2-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide (CAS: 946372-69-6)

N-(2-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide (CAS: 946372-69-6) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperazine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of N-(2-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide involves a multi-step process, starting with the preparation of the pyrimidine core followed by the introduction of the piperazine-carboxamide moiety. The compound's structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry. Its stability and solubility profiles have been optimized to enhance bioavailability, a critical factor for its potential use in vivo.

Recent pharmacological studies have explored the compound's interaction with various biological targets, particularly those involved in neurological and oncological pathways. Preliminary in vitro assays indicate that N-(2-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide exhibits selective binding affinity for certain receptor subtypes, suggesting its utility in targeted therapies. For instance, its modulation of dopamine and serotonin receptors has been investigated for potential applications in neuropsychiatric disorders.

In addition to its receptor-binding properties, the compound has demonstrated efficacy in preclinical models of cancer. Studies have shown that it can inhibit the proliferation of specific cancer cell lines by interfering with key signaling pathways. Mechanistic studies reveal that the compound induces apoptosis and cell cycle arrest, highlighting its potential as an anti-cancer agent. These findings are supported by data from xenograft models, where the compound exhibited tumor growth inhibition with minimal toxicity.

Despite these promising results, challenges remain in the development of N-(2-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research aims to refine the compound's pharmacokinetic and pharmacodynamic profiles to improve its clinical translatability.

In conclusion, N-(2-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on advancing its preclinical development and exploring its applications in diverse disease models.